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Compound of Interest

Compound Name: Acth (4-9)

CAS No.: 56236-83-0

Cat. No.: B1606897

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

Adrenocorticotropic Hormone (4-9) [ACTH(4-9)] and its analogs in cognitive research. ACTH(4-

9) is a peptide fragment that lacks the steroidogenic activity of the full ACTH molecule but has

been shown to possess neuroprotective and cognitive-enhancing properties. These protocols

are intended to guide researchers in designing and executing preclinical and clinical studies to

evaluate the efficacy of ACTH(4-9) and related compounds.

Quantitative Data Summary
The effective dosage of ACTH(4-9) and its analogs varies significantly depending on the

species, route of administration, and the specific cognitive domain being investigated. The

following tables summarize quantitative data from key preclinical and clinical studies.

Table 1: Preclinical Studies of ACTH(4-9) and its Analogs
in Cognitive Models
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Compoun

d

Animal

Model
Dosage

Route of

Administra

tion

Cognitive

Task

Observed

Effect
Citation

Org 2766 Rat
10 ng - 10

µg

Intracerebr

oventricula

r (ICV)

Morris

Water

Maze

Counteract

ed AP5-

induced

impairment

in spatial

orientation.

[1]

Org 2766 Rat
Not

Specified
Chronic

Morris

Water

Maze,

Step-

through

avoidance

Prevented

behavioral

alterations

induced by

a

mineraloco

rticoid

receptor

antagonist.

Ebiratide Mouse/Rat 1-10 µg/kg
Subcutane

ous (SC)

Inhibitory

avoidance,

up-hill

avoidance,

shuttle box

avoidance,

8-arm

radial

maze

Improved

memory

processes.

[2]

[2]

ACTH(4-9) Mouse 50 mg/kg Subcutane

ous (SC),

twice a

week

Not a

cognitive

task

(neuroprot

ection

study)

Reduced

dexametha

sone-

induced

neuronal

damage in

the

[3]
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hippocamp

us.[3]

Table 2: Clinical Studies of ACTH(4-9) Analogs in
Cognitive Function
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Compoun

d

Patient

Population
Dosage

Route of

Administra

tion

Cognitive

Assessme

nt

Observed

Effect
Citation

Ebiratide

(Org 2766)

Alzheimer'

s disease,

Major

Depressive

Episode

60, 300,

600 µg

Intravenou

s (IV)

Neuropsyc

hological

testing

No

cognitive

improveme

nt, but

patients felt

more

vigorous

and alert.

Org 2766
Alzheimer'

s disease

Not

Specified

Not

Specified

(6-month

study)

Rating

scales,

cognitive

functions

No

significant

effect on

cognitive

function.

ACTH(4-9)

analog

Healthy

Adults

5, 10, 20

mg
Oral

Visual

Event-

Related

Potential

(ERP)

5 and 10

mg doses

enhanced

neural

efficiency;

20 mg

dose did

not.

Org 2766
Autistic

Children
20 mg/day

Oral (4

weeks)

Aberrant

Behavior

Checklist,

Playroom

Observatio

n

Decreased

stereotypic

behavior

and

increased

social

interaction.

[4][5]

Org 2766 Autistic

Children

40 mg/day Oral (6

weeks)

Aberrant

Behavior

Checklist,

Behavioral

Failed to

improve

social and

communica

[6]
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Observatio

n

tive

behavior at

a group

level, but

responders

showed

decreased

hyperactivit

y.[6]

Experimental Protocols
Preclinical: Morris Water Maze Protocol
This protocol is adapted from standard procedures and is suitable for assessing the effects of

ACTH(4-9) on spatial learning and memory in rodents.[7][8][9][10]

Objective: To evaluate the effect of ACTH(4-9) on the acquisition of a spatial navigation task.

Apparatus:

A circular tank (1.5-2.0 m in diameter) filled with water made opaque with non-toxic white

paint or milk powder.

An escape platform (10-15 cm in diameter) submerged 1-2 cm below the water surface.

A video tracking system and software to record the animal's swim path, latency to find the

platform, and swim speed.

Distinct visual cues placed around the room and visible from within the maze.

Procedure:

Acclimation: Handle the animals for several days before the experiment. Allow them to

habituate to the experimental room for at least 1 hour before testing.

Drug Administration: Administer ACTH(4-9) or vehicle at the predetermined dose and route

(e.g., subcutaneously 30-60 minutes before the first trial of each day).
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Acquisition Phase (4-5 days):

Conduct 4 trials per day for each animal.

For each trial, gently place the animal into the water facing the wall of the tank at one of

four quasi-randomly selected starting positions (North, South, East, West).

Allow the animal to swim freely for a maximum of 60-90 seconds to find the hidden

platform.

If the animal fails to find the platform within the maximum time, gently guide it to the

platform.

Allow the animal to remain on the platform for 15-30 seconds.

The inter-trial interval should be between 10-20 minutes.

Probe Trial (24 hours after the last acquisition trial):

Remove the escape platform from the pool.

Place the animal in the tank at a novel starting position.

Allow the animal to swim for 60 seconds.

Record the time spent in the target quadrant (where the platform was previously located)

and the number of times the animal crosses the former platform location.

Data Analysis:

Acquisition: Analyze the escape latency and swim path length across training days using a

repeated-measures ANOVA.

Probe Trial: Compare the time spent in the target quadrant to the time spent in other

quadrants using a one-way ANOVA or a t-test against chance (25%).

Preclinical: Passive Avoidance Task Protocol
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This protocol is designed to assess the effects of ACTH(4-9) on fear-motivated learning and

memory.[11][12][13][14]

Objective: To evaluate the effect of ACTH(4-9) on the retention of an inhibitory avoidance

response.

Apparatus:

A two-chamber shuttle box with a light and a dark compartment separated by a guillotine

door. The floor of the dark compartment is equipped with a grid for delivering a mild foot

shock.

Procedure:

Acclimation and Habituation:

Handle the animals for several days prior to the experiment.

On the day of training, place each animal in the light compartment and allow it to explore

for a set period (e.g., 2 minutes).

Training (Acquisition):

Administer ACTH(4-9) or vehicle at the predetermined dose and route before the training

session.

Place the animal in the light compartment, facing away from the door.

When the animal enters the dark compartment with all four paws, the guillotine door is

closed, and a mild, inescapable foot shock (e.g., 0.3-0.5 mA for 2 seconds) is delivered.

Immediately after the shock, remove the animal and return it to its home cage.

Record the latency to enter the dark compartment.

Retention Test (24 or 48 hours later):

Place the animal back into the light compartment.
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Record the latency to enter the dark compartment (step-through latency) for a maximum of

300-600 seconds. A longer latency is indicative of better memory of the aversive event.

No foot shock is delivered during the retention test.

Data Analysis:

Compare the step-through latencies between the ACTH(4-9) treated group and the vehicle

control group using a Mann-Whitney U test or a t-test.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway for ACTH(4-9) Cognitive
Enhancement
ACTH(4-9) is believed to exert its cognitive effects through the modulation of several neural

systems, with the Melanocortin 4 Receptor (MC4R) being a key target. Activation of MC4R can

lead to downstream signaling cascades that enhance synaptic plasticity, a cellular correlate of

learning and memory.[15][16][17] Additionally, ACTH(4-9) has been shown to modulate NMDA

receptor activity, which is critical for long-term potentiation (LTP).[18]
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Proposed signaling pathway of ACTH(4-9) in cognitive enhancement.

Experimental Workflow for Preclinical Evaluation
The following diagram illustrates a typical workflow for evaluating the cognitive effects of an

ACTH(4-9) analog in a rodent model.
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Workflow for preclinical evaluation of ACTH(4-9) analogs.
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Logical Relationship in Clinical Trial Design
This diagram outlines the logical progression of a clinical trial designed to assess the cognitive

effects of an ACTH(4-9) analog in a human population.

Phase I: Safety and Tolerability
(Healthy Volunteers)

Phase IIa: Proof of Concept
(Target Population, e.g., MCI)

Go/No-Go Decision
(Based on Safety and Efficacy Signals)

Phase IIb: Dose-Ranging
(Optimal Dose Identification)

Go

Phase III: Pivotal Efficacy and Safety
(Large, Randomized, Controlled Trial)

New Drug Application (NDA)
Submission
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Logical flow of a clinical trial for an ACTH(4-9) analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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